Cas no 1955506-66-7 ((2-Ethylcyclopropyl)methanamine hydrochloride)
(2-Ethylcyclopropyl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-Ethylcyclopropyl)methanamine hydrochloride
- starbld0048066
- (2-Ethylcyclopropyl)methanamine;hydrochloride
- Cyclopropanemethanamine, 2-ethyl-, hydrochloride (1:1)
-
- MDL: MFCD29041256
- Inchi: 1S/C6H13N.ClH/c1-2-5-3-6(5)4-7;/h5-6H,2-4,7H2,1H3;1H
- InChI Key: SPIXFPVMTPMHKN-UHFFFAOYSA-N
- SMILES: Cl.NCC1CC1CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 61.2
- Topological Polar Surface Area: 26
(2-Ethylcyclopropyl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-245651-0.05g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 0.05g |
$744.0 | 2024-06-19 | |
| Enamine | EN300-245651-0.1g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 0.1g |
$779.0 | 2024-06-19 | |
| Enamine | EN300-245651-0.25g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 0.25g |
$814.0 | 2024-06-19 | |
| Enamine | EN300-245651-0.5g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 0.5g |
$849.0 | 2024-06-19 | |
| Enamine | EN300-245651-1.0g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 1.0g |
$884.0 | 2024-06-19 | |
| Enamine | EN300-245651-2.5g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 2.5g |
$1735.0 | 2024-06-19 | |
| Enamine | EN300-245651-5.0g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 5.0g |
$2566.0 | 2024-06-19 | |
| Enamine | EN300-245651-10.0g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 95% | 10.0g |
$3807.0 | 2024-06-19 | |
| Enamine | EN300-245651-1g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 1g |
$884.0 | 2023-09-15 | ||
| Enamine | EN300-245651-5g |
(2-ethylcyclopropyl)methanamine hydrochloride |
1955506-66-7 | 5g |
$2566.0 | 2023-09-15 |
(2-Ethylcyclopropyl)methanamine hydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on (2-Ethylcyclopropyl)methanamine hydrochloride
(2-Ethylcyclopropyl)methanamine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1955506-66-7, commonly referred to as (2-Ethylcyclopropyl)methanamine hydrochloride, is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and promising biological activities, which have been extensively studied in recent years.
Structure and Synthesis: The molecular structure of (2-Ethylcyclopropyl)methanamine hydrochloride consists of a cyclopropane ring substituted with an ethyl group at the 2-position and a methanamine group attached to the same carbon atom. The hydrochloride salt form is often preferred for its stability and solubility properties, making it suitable for various applications in drug delivery systems.
Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of this compound. For instance, researchers have explored the use of transition metal-catalyzed cyclopropanation reactions to synthesize the cyclopropane core, followed by subsequent functionalization steps to introduce the methanamine group. These methods not only enhance the yield but also improve the overall purity of the final product.
Biological Activity and Applications: The biological activity of (2-Ethylcyclopropyl)methanamine hydrochloride has been a focal point of numerous studies. It has demonstrated potent activity in several therapeutic areas, including central nervous system disorders and oncology. Recent research highlights its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
In the context of oncology, this compound has shown promising results in preclinical models as a potential anticancer agent. Studies indicate that it may inhibit the growth of various cancer cell lines by targeting specific oncogenic pathways or inducing apoptosis in malignant cells.
Pharmacokinetics and Toxicology: Understanding the pharmacokinetic profile of (2-Ethylcyclopropyl)methanamine hydrochloride is crucial for its development as a therapeutic agent. Research indicates that it exhibits moderate absorption when administered orally, with a relatively long half-life, suggesting potential suitability for once-daily dosing regimens.
Toxicological studies have also been conducted to assess its safety profile. Results from acute and chronic toxicity studies suggest that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses.
Future Directions: The continued exploration of (2-Ethylcyclopropyl)methanamine hydrochloride holds immense promise for future therapeutic applications. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies.
Additionally, there is growing interest in exploring its potential as a lead compound for drug discovery programs targeting other disease states, such as inflammatory disorders and infectious diseases.
In conclusion, (2-Ethylcyclopropyl)methanamine hydrochloride represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research and development efforts, this compound has the potential to make a significant impact in the field of medicine.
1955506-66-7 ((2-Ethylcyclopropyl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)